Cas no 748793-35-3 (5-(4-tert-butylphenyl)-4-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-tert-butylphenyl)-4-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 748793-35-3
• MF: C₁₈H₁₈ClN₃S
• MW: 343.873621463776
• CID: 844100
• PubChem ID: 2383082
• Update Time: 2025-05-20

5-(4-tert-butylphenyl)-4-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-TERT-BUTYL-PHENYL)-4-(2-CHLORO-PHENYL)-4H-[1,2,4]TRIAZOLE-3-THIOL
• 5-(4-tert-butylphenyl)-4-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol
• Z56853820
• J-516273
• 748793-35-3
• 3-(4-tert-butylphenyl)-4-(2-chlorophenyl)-1H-1,2,4-triazole-5-thione
• EN300-03511
• 5-(4-(tert-Butyl)phenyl)-4-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol
• CS-0219247
• AKOS000116196
• G36157
• 5-(4-tert-butylphenyl)-4-(2-chlorophenyl)-2H-1,2,4-triazole-3-thione

• MDL： MFCD03655042
• Inchi： 1S/C18H18ClN3S/c1-18(2,3)13-10-8-12(9-11-13)16-20-21-17(23)22(16)15-7-5-4-6-14(15)19/h4-11H,1-3H3,(H,21,23)
• InChI Key： WNEDDPDCTLGSCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(NN=C1C1C=CC(=CC=1)C(C)(C)C)=S

Computed Properties

• Exact Mass: 343.0909965g/mol
• Monoisotopic Mass: 343.0909965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(4-tert-butylphenyl)-4-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol

5-(4-Tert-butylphenyl)-4-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

5-(4-Tert-butylphenyl)-4-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol, also known by its CAS registry number CAS No. 748793-35-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiol-containing heterocycles, which have garnered attention due to their unique electronic properties and potential applications in various industries. The molecule consists of a triazole ring fused with a thiol group, substituted with two aromatic groups: a 4-tert-butylphenyl group and a 2-chlorophenyl group. These substituents contribute to the compound's stability, reactivity, and functionality.

The synthesis of 5-(4-Tert-butylphenyl)-4-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol involves a multi-step process that typically begins with the preparation of the respective aromatic precursors. The 4-tert-butylphenol and 2-chlorophenol are often used as starting materials. Through a series of coupling reactions and cyclizations, the triazole ring is formed. The introduction of the thiol group is achieved via sulfurization reactions, which are carefully controlled to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The structural features of this compound make it highly versatile. The triazole ring is known for its aromaticity and ability to participate in hydrogen bonding, which enhances its solubility in polar solvents. The presence of the thiol group introduces nucleophilic character, making it reactive towards electrophilic species. This property is exploited in various applications, such as the synthesis of biodegradable polymers and advanced materials for electronic devices.

Recent studies have highlighted the potential of CAS No. 748793-35-3 in drug discovery. Its ability to act as a ligand for metal ions has led to its use in designing metalloenzymes and catalysts for organic transformations. Additionally, researchers have explored its role in anti-inflammatory and antioxidant therapies due to its ability to scavenge free radicals.

In terms of industrial applications, 5-(4-Tert-butylphenyl)-4-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol has been utilized as an intermediate in the production of advanced coatings and adhesives. Its resistance to thermal degradation makes it suitable for high-performance materials used in aerospace and automotive industries.

The environmental impact of this compound has also been a topic of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms when properly managed. However, further investigations are required to assess its long-term effects on ecosystems.

In conclusion, CAS No. 748793-35-3, or 5-(4-Tert-butylphenyl)-4-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol, represents a promising compound with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers and industry professionals alike.